Cas no 1270461-54-5 (3-(3,5-dichloropyridin-4-yl)morpholine)
3-(3,5-dichloropyridin-4-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dichloropyridin-4-yl)morpholine
- 1270461-54-5
- EN300-1986724
-
- Inchi: 1S/C9H10Cl2N2O/c10-6-3-12-4-7(11)9(6)8-5-14-2-1-13-8/h3-4,8,13H,1-2,5H2
- InChI Key: BQXGCMUKQWUPJQ-UHFFFAOYSA-N
- SMILES: ClC1C=NC=C(C=1C1COCCN1)Cl
Computed Properties
- Exact Mass: 232.0170183g/mol
- Monoisotopic Mass: 232.0170183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 34.2Ų
3-(3,5-dichloropyridin-4-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1986724-0.05g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 0.05g |
$1320.0 | 2023-09-16 | ||
| Enamine | EN300-1986724-0.1g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 0.1g |
$1384.0 | 2023-09-16 | ||
| Enamine | EN300-1986724-0.25g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 0.25g |
$1447.0 | 2023-09-16 | ||
| Enamine | EN300-1986724-0.5g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 0.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1986724-1.0g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 1g |
$1572.0 | 2023-06-02 | ||
| Enamine | EN300-1986724-2.5g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 2.5g |
$3080.0 | 2023-09-16 | ||
| Enamine | EN300-1986724-5.0g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 5g |
$4557.0 | 2023-06-02 | ||
| Enamine | EN300-1986724-10.0g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 10g |
$6758.0 | 2023-06-02 | ||
| Enamine | EN300-1986724-1g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 1g |
$1572.0 | 2023-09-16 | ||
| Enamine | EN300-1986724-5g |
3-(3,5-dichloropyridin-4-yl)morpholine |
1270461-54-5 | 5g |
$4557.0 | 2023-09-16 |
3-(3,5-dichloropyridin-4-yl)morpholine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-(3,5-dichloropyridin-4-yl)morpholine
Introduction to 3-(3,5-dichloropyridin-4-yl)morpholine (CAS No. 1270461-54-5)
The compound 3-(3,5-dichloropyridin-4-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1270461-54-5, is a significant molecule in the realm of pharmaceutical and chemical research. Its unique structural composition, featuring a pyridine ring substituted with chlorine atoms and linked to a morpholine moiety, makes it a compound of considerable interest for various applications, particularly in medicinal chemistry and drug discovery.
This introduction delves into the properties, potential applications, and recent advancements associated with 3-(3,5-dichloropyridin-4-yl)morpholine, emphasizing its relevance in contemporary scientific research. The discussion is grounded in the latest findings from the field, highlighting how this compound has been explored in various contexts, including its role as a building block for more complex molecules and its potential pharmacological properties.
The pyridine ring is a heterocyclic aromatic compound that serves as a fundamental scaffold in organic synthesis and pharmaceutical development. Its nitrogen atom introduces basicity and reactivity, enabling diverse chemical modifications. In 3-(3,5-dichloropyridin-4-yl)morpholine, the pyridine ring is further functionalized by the presence of chlorine atoms at the 3 and 5 positions, which can influence electronic properties and interactions with biological targets. The morpholine group, on the other hand, contributes to solubility and metabolic stability, making it a valuable component in drug design.
Recent studies have begun to explore the pharmacological potential of derivatives similar to 3-(3,5-dichloropyridin-4-yl)morpholine. Researchers have been particularly interested in how structural modifications can affect biological activity. For instance, the chlorine substituents on the pyridine ring may enhance binding affinity to certain enzymes or receptors, while the morpholine ring can modulate pharmacokinetic profiles. These insights are crucial for developing new therapeutic agents with improved efficacy and reduced side effects.
In drug discovery pipelines, compounds like 3-(3,5-dichloropyridin-4-yl)morpholine are often used as intermediates or lead structures. Their versatility allows chemists to explore a wide range of chemical space, enabling the synthesis of novel molecules with tailored properties. The integration of computational methods and high-throughput screening has accelerated the process of identifying promising candidates for further development. This compound’s unique structure makes it a candidate for exploring new therapeutic avenues, particularly in areas where precise molecular interactions are critical.
The synthesis of 3-(3,5-dichloropyridin-4-yl)morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to construct the desired framework efficiently. The presence of chlorine atoms necessitates careful handling to prevent unwanted side reactions, but also opens up possibilities for further functionalization through metal-mediated transformations.
From a computational chemistry perspective, modeling studies have been instrumental in understanding the behavior of 3-(3,5-dichloropyridin-4-yl)morpholine both in isolation and within complex systems. Molecular dynamics simulations and quantum mechanical calculations provide insights into its conformational flexibility and electronic structure. These data are essential for rationalizing experimental observations and guiding synthetic efforts toward more optimized derivatives.
The biological activity of 3-(3,5-dichloropyridin-4-yl)morpholine has been investigated in several contexts. Preliminary studies suggest that it may exhibit interactions with biological targets relevant to inflammation or infection pathways. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential for translating laboratory discoveries into tangible benefits for patients.
As our understanding of molecular interactions evolves, so does our ability to design compounds with specific functionalities. The case of 3-(3,5-dichloropyridin-4-yl)morpholine underscores the importance of interdisciplinary approaches in modern chemical research. By combining expertise from synthetic chemistry, computational modeling, and biological sciences, researchers can uncover new possibilities for therapeutic intervention.
In conclusion,3-(3,5-dichloropyridin-4-yl)morpholine (CAS No. 1270461-54-5) represents a fascinating subject of study with significant implications for pharmaceutical development. Its unique structural features offer opportunities for innovation across multiple domains of chemical research. As ongoing investigations continue to reveal its potential applications,this compound is poised to play an important role in shaping future advancements in medicinal chemistry.
1270461-54-5 (3-(3,5-dichloropyridin-4-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)